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Compound of Interest

Compound Name: N-(2-cyanoethyl)glycine

Cat. No.: B018384

Essential Safety and Handling Guide for N-(2-
cyanoethyl)glycine

This document provides immediate and essential safety protocols for laboratory personnel
handling N-(2-cyanoethyl)glycine. The following procedures are designed to minimize risk
and ensure safe operational conduct and disposal.

Hazard Identification and Summary

N-(2-cyanoethyl)glycine is a chemical that requires careful handling due to its potential health
effects. The primary hazards include irritation to the skin and eyes, and harm if swallowed,
inhaled, or in contact with skin[1]. The solid material appears as a white, odorless powder[1].

Table 1: GHS Hazard and Precautionary Statements
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Classification Code Statement

Harmful if swallowed, in

Hazard H302+H312+H332 contact with skin or if
inhaled[1][2].
H315 Causes skin irritation[1].
Causes serious eye
H319 L
irritation[1].
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay[1][2].
Wash face, hands and any
P264 exposed skin thoroughly after
handling[1].
Do not eat, drink or smoke
P270
when using this product[1][2].
Use only outdoors or in a well-
pP271
ventilated area[1][2].
Wear protective
P280 gloves/protective clothing/eye
protection/face protection[1][2].
IF ON SKIN: Wash with plenty
Response P302+P352

of soap and water[1].

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing[1].

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing[1].
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Classification Code Statement

Call a POISON CENTER or

doctor if you feel unwell[1][2].

P312

Store in a well-ventilated
Storage P403
place[1].

| Disposal | P501 | Dispose of contents/container to an approved waste disposal plant[1][2]. |

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. Engineering controls, such as
fume hoods or glove boxes, should be the primary method of exposure control, supplemented
by the following PPE[1].

Table 2: Personal Protective Equipment (PPE) Requirements

Body Area PPE Specification Rationale and Remarks

Nitrile gloves offer broad
protection against a range
. . of chemicals, including
Chemical-resistant gloves . .
Hands . . acids, oils, and solvents[3]
(Disposable Nitrile)
[4]. Inspect gloves for
integrity before each

use[5].

A fully buttoned lab coat

protects skin and personal
Laboratory Coat (Nomex® or _ o
Body clothing from contamination[3].
100% cotton) ] ]
Avoid polyester or acrylic

fabrics[3].

Must meet ANSI Z.87.1

] standards. A face shield worn
Chemical safety goggles or a ) _
Eyes/Face ) over safety glasses is required
face shield i o
where there is a significant

splash hazard[3].
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| Respiratory | NIOSH-approved respirator (if needed) | Required if dust is generated and
ventilation is inadequate. Use requires a formal respiratory protection program, including fit
testing and medical evaluation[3]. |

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is critical for safety.
Step 1: Preparation

o Ventilation Check: Ensure your workspace, preferably a certified chemical fume hood, has
adequate ventilation.

e PPE Inspection: Don all required PPE as specified in Table 2. Carefully inspect gloves for
any signs of damage or degradation before use.

o Material Location: Locate the N-(2-cyanoethyl)glycine container and the Safety Data Sheet
(SDS). Review the SDS before beginning work.

Spill Kit: Confirm that a spill kit appropriate for solid chemical reagents is readily accessible.
Step 2: Aliquoting and Handling

e Grounding: When transferring the powder, ground equipment to prevent static electricity
buildup, which can cause dust to become airborne.

o Transfer: Carefully weigh and transfer the solid material within the fume hood to minimize the
generation of dust.

» Container Sealing: Keep the primary container tightly sealed when not in use[6].
Step 3: Post-Handling and Cleanup

o Decontamination: Wipe down the work surface and any equipment used with an appropriate
solvent and cleaning agent.

 PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of
single-use items like nitrile gloves in the designated hazardous waste stream.
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+ Hand Washing: Wash hands thoroughly with soap and water after removing gloves[1].
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Caption: Workflow for Safe Handling of N-(2-cyanoethyl)glycine.

Emergency Procedures: First Aid

In case of accidental exposure, immediate action is required.

Table 3: First Aid Measures for N-(2-cyanoethyl)glycine Exposure

Exposure Route Immediate Action

Immediately rinse cautiously with plenty
of water for at least 15 minutes, holding
eyelids open. Remove contact lenses if
Eye Contact .
present and easy to do so. Continue
rinsing. Seek immediate medical

attention[1].

Take off all contaminated clothing immediately.

Wash the affected area with plenty of soap and
Skin Contact water. If skin irritation persists, consult a

physician. Wash contaminated clothing before

reuse[1].

Move the person to fresh air and keep them in a
position comfortable for breathing. If the person
feels unwell, call a POISON CENTER or
doctor[1].

Inhalation

| Ingestion | Rinse the mouth with water. Do NOT induce vomiting. Call a POISON CENTER or
doctor immediately if you feel unwell[1][2]. |

Disposal Plan

All waste materials, including unused product, contaminated PPE, and cleaning materials, must
be treated as hazardous waste.

» Waste Collection: Collect waste in suitable, closed, and clearly labeled containers[5]. Do not
mix with other waste streams.
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o Disposal Route: All waste containing N-(2-cyanoethyl)glycine must be disposed of via an
approved and licensed hazardous waste disposal plant[1][2]. Follow all local, state, and
federal regulations for chemical waste disposal.

o Containers: Handle uncleaned, empty containers in the same manner as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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